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Abstract

AP14145 is a potent and selective negative allosteric modulator of small-conductance calcium-
activated potassium (KCa2) channels, specifically targeting KCa2.2 (SK2) and KCa2.3 (SK3)
subtypes.[1][2][3] This document provides detailed application notes and experimental
protocols for the in vitro characterization of AP14145, including its mechanism of action and
guantitative data derived from key experiments. The provided methodologies and data are
intended to guide researchers in designing and executing robust in vitro studies involving this
compound.

Mechanism of Action

AP14145 functions as a negative allosteric modulator of KCa2.2 and KCa2.3 channels.[1][2] It
does not directly block the ion pore but rather binds to a different site on the channel protein,
reducing the channel's sensitivity to intracellular calcium (Ca2+).[1] This inhibitory effect is
achieved by shifting the calcium concentration-response curve to the right, meaning a higher
concentration of intracellular Ca2+ is required to activate the channel in the presence of
AP14145.[1][2] The inhibitory action of AP14145 has been shown to be strongly dependent on
the presence of two specific amino acids within the channel: S508 and A533.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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